Cas no 5332-06-9 (4-Bromobutyronitrile)

4-Bromobutyronitrile structure
4-Bromobutyronitrile structure
Product Name:4-Bromobutyronitrile
CAS No:5332-06-9
MF:C4H6BrN
MW:148.001140117645
MDL:MFCD00001971
CID:85289
PubChem ID:21412
Update Time:2025-04-18

4-Bromobutyronitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Bromobutanenitrile
    • Butanenitrile, 4-bromo-
    • 1-Bromo-3-cyanopropane
    • 3-Bromopropyl cyanide
    • BRN 0956577
    • Butyronitrile, 4-bromo-
    • 4-BROMO BUTYRONITRILE
    • 2-BROMO BUTYRO NITRILE
    • 3-Cyanopropyl bromide
    • 4-bromo-butanenitril
    • 4-bromobutanitrile
    • 4-BROMOBUTYRONITRIL
    • 4-bromo-butyronitrile
    • Trimethylene Bromocyanide
    • USAF do-6
    • 4-Bromobutyronitrile
    • gamma-Bromobutyronitrile
    • .gamma.-Bromobutyronitrile
    • CQPGDDAKTTWVDD-UHFFFAOYSA-N
    • NSC3972
    • 4-Bromobutannitrile
    • 4-bromobutanonitrile
    • C4H6BrN
    • WLN: NC3E
    • EN300-107148
    • J-802131
    • AI3-52296
    • NS00032714
    • SY012834
    • AMY10438
    • FT-0650721
    • FT-0617881
    • 1253-67-4
    • Benzenepropanoic acid, 4-(methylthio)-.alpha.-oxo-
    • ZL4S2TPT2V
    • NSC-3972
    • EINECS 226-236-6
    • DTXSID5063786
    • 4-02-00-00836 (Beilstein Handbook Reference)
    • AKOS009157109
    • CS-W004123
    • InChI=1/C4H6BrN/c5-3-1-2-4-6/h1-3H
    • CS-17314
    • Q-200448
    • SCHEMBL129963
    • 5332-06-9
    • MFCD00001971
    • UNII-ZL4S2TPT2V
    • 4-Bromobutyronitrile, 97%
    • NSC 3972
    • B0565
    • F0001-1378
    • DB-027022
    • DTXCID1041398
    • MDL： MFCD00001971
    • Inchi： 1S/C4H6BrN/c5-3-1-2-4-6/h1-3H2
    • InChI Key： CQPGDDAKTTWVDD-UHFFFAOYSA-N
    • SMILES： BrCCCC#N
    • BRN： 0956577

Computed Properties

  • Exact Mass: 146.96800
  • Monoisotopic Mass: 146.968362
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 61.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • Surface Charge: 0
  • XLogP3: 1

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.489 g/mL at 25 °C(lit.)
  • Boiling Point: 205°C(lit.)
  • Flash Point: Degrees Fahrenheit:217.4°F
    Degrees Celsius:103°C
  • Refractive Index: n20/D 1.478(lit.)
  • Water Partition Coefficient: Miscible with toluene and benzene. Immiscible with water.
  • PSA: 23.79000
  • LogP: 1.68508
  • Solubility: Soluble in ethanol and diethyl ether.

4-Bromobutyronitrile Security Information

4-Bromobutyronitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Bromobutyronitrile Pricemore >>

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